Cas no 2503205-49-8 (2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride)

2-(Piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride is a heterocyclic compound featuring a piperazine-substituted thiazole core, commonly utilized in pharmaceutical and agrochemical research. Its dihydrochloride salt form enhances solubility and stability, facilitating handling in synthetic applications. The compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the synthesis of potential therapeutic agents targeting neurological and antimicrobial pathways. Its well-defined structure and high purity make it suitable for precise chemical modifications. The presence of both piperazine and thiazole moieties contributes to its utility in structure-activity relationship (SAR) studies, offering researchers a robust scaffold for drug discovery and optimization.
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride structure
2503205-49-8 structure
Product Name:2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
CAS No:2503205-49-8
MF:C7H13Cl2N3OS
MW:258.168617963791
MDL:MFCD32859889
CID:5669616
PubChem ID:155822475
Update Time:2025-06-08

2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2503205-49-8
    • 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
    • EN300-27151446
    • 2-Piperazin-1-yl-1,3-thiazol-4-ol;dihydrochloride
    • MDL: MFCD32859889
    • Inchi: 1S/C7H11N3OS.2ClH/c11-6-5-12-7(9-6)10-3-1-8-2-4-10;;/h5,8,11H,1-4H2;2*1H
    • InChI Key: ZGGYVYNHBBVZAA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C=C(N=C1N1CCNCC1)O

Computed Properties

  • Exact Mass: 257.0156386g/mol
  • Monoisotopic Mass: 257.0156386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.6Ų

2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27151446-1g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95%
1g
$871.0 2023-09-11
Enamine
EN300-27151446-5g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95%
5g
$2525.0 2023-09-11
Enamine
EN300-27151446-10g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95%
10g
$3746.0 2023-09-11
Enamine
EN300-27151446-0.05g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95.0%
0.05g
$202.0 2025-03-20
Enamine
EN300-27151446-0.1g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95.0%
0.1g
$301.0 2025-03-20
Enamine
EN300-27151446-0.25g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95.0%
0.25g
$431.0 2025-03-20
Enamine
EN300-27151446-0.5g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95.0%
0.5g
$679.0 2025-03-20
Enamine
EN300-27151446-1.0g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95.0%
1.0g
$871.0 2025-03-20
Enamine
EN300-27151446-2.5g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95.0%
2.5g
$1707.0 2025-03-20
Enamine
EN300-27151446-5.0g
2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride
2503205-49-8 95.0%
5.0g
$2525.0 2025-03-20

Additional information on 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride

Introduction to 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride (CAS No. 2503205-49-8)

2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2503205-49-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a piperazine moiety and a thiazole ring, contribute to its unique pharmacological properties and make it a valuable scaffold for drug discovery.

The piperazine ring in 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride is a well-known pharmacophore that is frequently incorporated into pharmaceutical agents due to its ability to interact with various biological targets. Piperazine derivatives are widely recognized for their role in central nervous system (CNS) drugs, antihistamines, and antipsychotics. The thiazole ring, on the other hand, is known for its antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two structural elements in 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride suggests potential applications in multiple therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that thiazole-based compounds can exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The dihydrochloride salt form of 2-(piperazin-1-yl)-1,3-thiazol-4-ol enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

In the context of contemporary research, 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride has been investigated for its potential role in addressing various diseases. For instance, studies have explored its activity against bacterial infections by targeting bacterial enzymes and cellular processes. The piperazine moiety is particularly noteworthy for its ability to disrupt bacterial cell wall synthesis and membrane integrity. Additionally, the thiazole ring has been shown to interfere with bacterial metabolic pathways, further contributing to its antimicrobial efficacy.

The compound has also shown promise in anticancer research. Thiazole derivatives are known to induce apoptosis and inhibit proliferation in cancer cells by interacting with key signaling pathways involved in cell growth and survival. The presence of the piperazine group may enhance these effects by modulating intracellular signaling cascades. Preclinical studies have indicated that 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride can selectively target cancer cells while minimizing toxicity to healthy cells.

Another area of interest is the potential application of 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride in neurodegenerative diseases. Piperazine derivatives have been extensively studied for their ability to cross the blood-brain barrier and exert therapeutic effects on neurological disorders. Research suggests that this compound may have neuroprotective properties by inhibiting oxidative stress and inflammation associated with neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the thiazole ring followed by functionalization with the piperazine group. The final step involves converting the free base into its dihydrochloride salt form to improve stability and solubility.

Quality control and analytical techniques play a crucial role in ensuring the identity and purity of 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed methods for characterizing this compound. These techniques provide detailed information about its chemical structure and confirm its purity before it is used in further research or development.

The pharmacokinetic properties of 2-(piperazin-1-yl)-1,3-thiazol-4-ol dihydrochloride are also an important consideration in drug development. Studies have evaluated its absorption, distribution, metabolism, excretion (ADME) profiles to understand how it behaves within the body. These studies help researchers optimize dosing regimens and predict potential side effects.

In conclusion, 2-(piperazin - 1 - yl ) - 1 , 3 - th i az ol - 4 - o l d i hy droch lor ide ( C A S N o . 2503205 - 49 - 8 ) represents a promising candidate for further therapeutic development due to its unique structural features and demonstrated biological activities . Its potential applications in antimicrobial , anticancer , and neuroprotective therapies make it an attractive compound for ongoing research . As our understanding of medicinal chemistry continues to evolve , compounds like this one will undoubtedly play a significant role in shaping future treatments for various diseases .

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.